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molecular formula C7H5BrN2O2S B8609725 Methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate

Methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate

Cat. No. B8609725
M. Wt: 261.10 g/mol
InChI Key: FYZYUWIIVLNTBB-UHFFFAOYSA-N
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Patent
US07662841B2

Procedure details

Methyl isocyanoacetate (0.63 ml, 6.9 mmol) was gradually added dropwise to a suspension of sodium hydride (60% in mineral oil, 346 mg, 8.6 mmol) in N,N-dimethylformamide (5 ml) in an argon atmosphere under ice cooling, and the mixture was stirred at the same temperature for 2 hr. This solution was added dropwise to a solution of 2,5-dibromothiazole (1.0 g, 4.1 mmol) in tetrahydrofuran (10 ml) cooled to −20° C. (brine/ice water) through a cannula over a period of 15 min, and, while allowing the temperature to rise to about 0° C., the mixture was stirred for 2 hr. After the completion of the reaction, saturated brine was added thereto, and the mixture was extracted with dichloromethane (20 ml×5). The organic layer was dried over anhydrous sodium sulfate, and the solvent was removed by distillation under the reduced pressure. The residue was washed with ethyl acetate to give methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate (910 mg, 85%) as a white solid.
Name
Methyl isocyanoacetate
Quantity
0.63 mL
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
346 mg
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
5 mL
Type
solvent
Reaction Step One
Name
2,5-dibromothiazole
Quantity
1 g
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step Two
[Compound]
Name
brine ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate
Yield
85%

Identifiers

REACTION_CXSMILES
[N+:1]([CH2:3][C:4]([O:6][CH3:7])=[O:5])#[C-:2].[H-].[Na+].Br[C:11]1[S:12][C:13]([Br:16])=[CH:14][N:15]=1>CN(C)C=O.O1CCCC1.[Cl-].[Na+].O>[Br:16][C:13]1[S:12][C:11]2=[C:3]([C:4]([O:6][CH3:7])=[O:5])[N:1]=[CH:2][N:15]2[CH:14]=1 |f:1.2,6.7.8|

Inputs

Step One
Name
Methyl isocyanoacetate
Quantity
0.63 mL
Type
reactant
Smiles
[N+](#[C-])CC(=O)OC
Name
sodium hydride
Quantity
346 mg
Type
reactant
Smiles
[H-].[Na+]
Name
N,N-dimethylformamide
Quantity
5 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
2,5-dibromothiazole
Quantity
1 g
Type
reactant
Smiles
BrC=1SC(=CN1)Br
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1
Step Three
[Compound]
Name
brine ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Smiles
[Cl-].[Na+].O

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred at the same temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to rise to about 0° C.
STIRRING
Type
STIRRING
Details
the mixture was stirred for 2 hr
Duration
2 h
ADDITION
Type
ADDITION
Details
was added
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with dichloromethane (20 ml×5)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent was removed by distillation under the reduced pressure
WASH
Type
WASH
Details
The residue was washed with ethyl acetate

Outcomes

Product
Details
Reaction Time
 2 h
Name
methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate
Type
product
Smiles
BrC1=CN2C(S1)=C(N=C2)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 910 mg
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.